Cas no 1805308-26-2 (3-(Difluoromethyl)-5-iodo-4-hydroxypyridine)

• Product Name: 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine
• CAS No: 1805308-26-2
• MF: C₆H₄F₂INO
• MW: 271.00334072113
• CID: 4918877
• Update Time: 2025-10-28

3-(Difluoromethyl)-5-iodo-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine

• Inchi： 1S/C6H4F2INO/c7-6(8)3-1-10-2-4(9)5(3)11/h1-2,6H,(H,10,11)
• InChI Key： BDWSEOJPDDVOSI-UHFFFAOYSA-N
• SMILES： IC1=CNC=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine

3-(Difluoromethyl)-5-iodo-4-hydroxypyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine, identified by the CAS number 1805308-26-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine derivative family, characterized by its six-membered aromatic ring with one nitrogen atom. The presence of a difluoromethyl group at position 3, an iodine atom at position 5, and a hydroxyl group at position 4 introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine through multi-step processes involving nucleophilic aromatic substitution and fluorination techniques. The incorporation of the difluoromethyl group enhances the molecule's stability and reactivity, while the iodine atom serves as an excellent leaving group, facilitating subsequent transformations. This compound has been extensively studied for its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents targeting various therapeutic areas.

One of the most promising applications of 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine lies in its use as a building block for constructing complex heterocyclic frameworks. Researchers have employed this compound to synthesize bioisosteric analogs of existing drugs, thereby improving pharmacokinetic profiles and reducing off-target effects. For instance, studies have demonstrated its utility in the construction of pyrido[1,2-a]pyrimidine derivatives, which exhibit potent anti-cancer activity by inhibiting key enzymes involved in cell proliferation.

In addition to its role in drug discovery, 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine has also found applications in materials science. Its ability to coordinate with metal ions has led to its incorporation into metal-organic frameworks (MOFs) for gas storage and catalytic applications. Recent investigations have highlighted its potential as a versatile ligand for constructing highly porous MOFs with tunable properties, further expanding its utility across diverse scientific domains.

The unique combination of functional groups in 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine makes it an attractive candidate for exploring novel chemical reactions. For example, its hydroxyl group can undergo oxidation to form a carbonyl group, enabling the synthesis of α-pyridones—a class of compounds known for their anti-inflammatory and antioxidant properties. Furthermore, the iodine atom can be replaced with other halogens or functional groups through nucleophilic substitution reactions, providing a platform for generating structurally diverse derivatives.

From an environmental perspective, researchers have investigated the biodegradation pathways of 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine to assess its ecological impact. Studies suggest that under aerobic conditions, this compound undergoes microbial degradation via hydroxylation and demethylation processes, leading to the formation of less toxic byproducts. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing environmental risks associated with its production and use.

In conclusion, 3-(Difluoromethyl)-5-iodo-4-hydroxypyridine represents a versatile and multifunctional compound with significant implications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in shaping future innovations within these fields.